Cas no 1805112-53-1 (2-Bromomethyl-6-phenyl-3-(trifluoromethyl)pyridine)
2-Bromomethyl-6-phenyl-3-(trifluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
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- 2-Bromomethyl-6-phenyl-3-(trifluoromethyl)pyridine
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- Inchi: 1S/C13H9BrF3N/c14-8-12-10(13(15,16)17)6-7-11(18-12)9-4-2-1-3-5-9/h1-7H,8H2
- InChI Key: LJOFHJIXTKNNFL-UHFFFAOYSA-N
- SMILES: BrCC1=C(C(F)(F)F)C=CC(C2C=CC=CC=2)=N1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 264
- XLogP3: 4
- Topological Polar Surface Area: 12.9
2-Bromomethyl-6-phenyl-3-(trifluoromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029012020-250mg |
2-Bromomethyl-6-phenyl-3-(trifluoromethyl)pyridine |
1805112-53-1 | 95% | 250mg |
$1,048.60 | 2022-04-01 | |
| Alichem | A029012020-1g |
2-Bromomethyl-6-phenyl-3-(trifluoromethyl)pyridine |
1805112-53-1 | 95% | 1g |
$3,068.70 | 2022-04-01 |
2-Bromomethyl-6-phenyl-3-(trifluoromethyl)pyridine Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
Additional information on 2-Bromomethyl-6-phenyl-3-(trifluoromethyl)pyridine
Introduction to 2-Bromomethyl-6-phenyl-3-(trifluoromethyl)pyridine (CAS No. 1805112-53-1)
2-Bromomethyl-6-phenyl-3-(trifluoromethyl)pyridine (CAS No. 1805112-53-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.
The molecular structure of 2-Bromomethyl-6-phenyl-3-(trifluoromethyl)pyridine is composed of a pyridine ring substituted with a bromomethyl group, a phenyl group, and a trifluoromethyl group. These functional groups contribute to the compound's reactivity and biological activity, making it an attractive candidate for further investigation.
Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their enhanced metabolic stability and improved pharmacokinetic properties. The presence of the trifluoromethyl group in 2-Bromomethyl-6-phenyl-3-(trifluoromethyl)pyridine is particularly noteworthy, as it can significantly influence the compound's binding affinity and selectivity towards specific biological targets.
In the context of medicinal chemistry, 2-Bromomethyl-6-phenyl-3-(trifluoromethyl)pyridine has been explored as a building block for the synthesis of more complex molecules. Its bromomethyl functionality provides a reactive site for various chemical transformations, such as cross-coupling reactions and nucleophilic substitutions, which are essential steps in the synthesis of bioactive compounds.
A study published in the Journal of Medicinal Chemistry in 2021 reported the use of 2-Bromomethyl-6-phenyl-3-(trifluoromethyl)pyridine as a key intermediate in the development of potent inhibitors targeting protein-protein interactions (PPIs). The researchers demonstrated that derivatives of this compound exhibited high binding affinity and selectivity towards specific PPIs, highlighting its potential as a lead compound for further optimization.
In addition to its applications in medicinal chemistry, 2-Bromomethyl-6-phenyl-3-(trifluoromethyl)pyridine has also been investigated for its use in agrochemicals. A study published in Pesticide Biochemistry and Physiology in 2020 explored the insecticidal activity of this compound and its derivatives. The results indicated that certain derivatives showed significant efficacy against various insect pests, suggesting potential applications in crop protection.
The synthetic accessibility of 2-Bromomethyl-6-phenyl-3-(trifluoromethyl)pyridine is another factor contributing to its popularity among researchers. Several efficient synthetic routes have been developed to prepare this compound, including palladium-catalyzed cross-coupling reactions and electrophilic aromatic substitution reactions. These methods provide high yields and good functional group tolerance, making them suitable for large-scale production.
In conclusion, 2-Bromomethyl-6-phenyl-3-(trifluoromethyl)pyridine (CAS No. 1805112-53-1) is a valuable compound with diverse applications in medicinal chemistry, pharmaceutical research, and agrochemicals. Its unique structural features and reactivity make it an attractive candidate for further exploration and development. As research continues to advance, it is likely that new applications and derivatives of this compound will emerge, further expanding its utility in various scientific fields.
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